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Comparison at a Glance

The table below summarizes the core differences between these two reagents based on the available product

information.
. NHS-PEG-Azide (e.g., NHS-PEGA4-
Feature Azide-PEG6-Tos )
Azide)
Core Structure Azide group + Tosylate (Tos) group, NHS Ester group + Azide group,
separated by a 6-unit PEG spacer [1] separated by a 4-unit PEG spacer [4] [5]
(2] [3]
Primary Reactive  Azide (Ns) and Tosylate [1] [2] NHS Ester and Azide (Ns) [4] [5]
Groups
Primary Function Bifunctional linker for click chemistry Bifunctional crosslinker for amine

and nucleophilic substitution [1] [2] conjugation and click chemistry [4] [5]

Key Reaction 1 Click Chemistry (CUAAC or SPAAC) Amine conjugation via NHS Ester [4] [6]
via the Azide group [1] [2]

Key Reaction 2 Nucleophilic substitution (e.g., with Click Chemistry (CUAAC, SPAAC, or
amines, alcohols) via the Tosylate Staudinger) via the Azide group [4] [5]

group [1] [2]
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NHS-PEG-Azide (e.g., NHS-PEG4-

Feature Azide-PEG6-Tos )
Azide)
Common Synthesis of PROTACS; introducing Derivatizing proteins, peptides, or amine-
Applications PEG/azide functionality via coated surfaces for subsequent
substitution [1] [3] conjugation [4] [5]
PEG Spacer ~6 ethylene oxide units (PEG6) ~4 ethylene oxide units (PEG4), 18.9 A
Length spacer arm [4]
Molecular 461.53 g/mol [1] [3] 388.37 g/mol [4] [5]
Weight
Physical Form Colorless to light yellow liquid [1] [3] Liquid (oil) [4] [5]
Solubility Information not specific, but PEG Soluble in DMSO, DMF, DCM [4] [5]
generally increases aqueous solubility
[1]
Storage Store at -20°C (in solvent) [1] Store at -20°C, protected from light and

moisture [4] [5]

Functional Roles and Experimental Workflow

While both molecules contain a PEG spacer and an azide group, their second reactive group dictates their

primary application.

¢ Azide-PEG6-Tos: The tosylate (Tos) group is an excellent leaving group in nucleophilic
substitution reactions. This allows the molecule to be first coupled to another structure (like an
alcohol or amine) via the tosylate. The installed azide group then serves as a handle for downstream
click chemistry (e.g., with alkynes or DBCO) [1] [2]. It is prominently used as a building block in the
synthesis of complex molecules like PROTACSs [1] [3].

e NHS-PEG-Azide: The NHS ester is highly reactive toward primary amines (e.g., on lysine residues
of proteins or aminosilane surfaces). This allows it to be first coupled to a protein or other amine-
containing molecule. The azide group then enables conjugation to a second molecule (e.g., one
modified with a phosphine or cyclooctyne) via bioorthogonal click chemistry, without the need for
copper catalysts in some cases [4] [5].
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The following diagram illustrates the different reaction pathways and applications for these two reagents:

Start: Choose a PEG Reagent

NHS-PEG-Azide Azide-PEG6-Tos

Reaction 1: Reaction 1:
NHS Ester + Primary Amine Tosylate + Nucleophile
(e.g., on a Protein) (e.g., Amine, Alcohol)
Reaction 2: Reaction 2:
Azide + Alkyne/Phosphine Azide + Alkyne
(Click Chemistry) (Click Chemistry)
Application: Application:
Protein Labeling & PROTAC Synthesis &
Bioconjugation Organic Synthesis

Click to download full resolution via product page

Experimental Protocol Considerations

The experimental approach for these reagents differs significantly. Here are the key protocols based on

general practices for these chemical groups.

For NHS-PEG-Azide (Protein Modification) [4] [6]:

e Preparation: Dissolve the protein (e.g., 1-10 mg) in an amine-free buffer like PBS (pH 7.2-7.5). Avoid

Tris or glycine buffers.
¢ Reagent Activation: Dissolve NHS-PEG-Azide in anhydrous DMSO or DMF immediately before use

to prevent hydrolysis.
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¢ Reaction: Add a molar excess of the NHS-PEG-Azide solution (e.g., 20-fold) to the protein solution.
Incubate on ice for 2 hours or at room temperature for 30-60 minutes.

e Purification: Remove unreacted crosslinker by dialysis or gel filtration using a desalting column.

¢ Storage: Store the conjugated protein as per standard protocols for that protein.

For Azide-PEG6-Tos (Nucleophilic Substitution) [1] [2]:

e Preparation: Dissolve the nucleophile-bearing molecule (e.g., an alcohol or amine) in an anhydrous
organic solvent like DMF or DMSO.

¢ Reaction: Add a base (e.g., triethylamine or DIPEA) and Azide-PEG6-Tos to the reaction mixture.
Use a 1:1 to 2:1 molar ratio.

¢ Monitoring: Stir the reaction for 3-24 hours and monitor progress by TLC or LC-MS.

o Purification: Isolate the product using standard organic workup methods, such as column
chromatography.

Key Selection Guide

Your choice between these reagents is straightforward and depends entirely on your starting material and

goal:

e Choose NHS-PEG-Azide if your target for modification has primary amines (e.g., lysines on a
protein, aminosilane surfaces) and you want to install an azide handle for subsequent click chemistry
[4] [3]-

e Choose Azide-PEG6-Tos if you need to perform a nucleophilic substitution to attach the PEG-
azide chain to a molecule (like a small organic scaffold) and then use the azide for click chemistry, as
is common in PROTAC development [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Azide-PEG6-Tos vs NHS-PEG-azide]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b520180#azide-peg6-tos-vs-nhs-peg-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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